Cas no 21539-55-9 (Methyl 3-(tert-butylamino)propanoate)

• Product Name: Methyl 3-(tert-butylamino)propanoate
• CAS No: 21539-55-9
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• MDL: MFCD01475840
• CID: 1075586
• PubChem ID: 13530187
• Update Time: 2025-04-26

Methyl 3-(tert-butylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(tert-butylamino)propanoate
• 3-(tert-butyldimethylsilyloxy)benzoic acid methyl ester
• 3-t-butyldimethylsilyloxybenzoic acid methyl ester
• ACMC-20mp2f
• AGN-PC-00EP8V
• Benzoic acid, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, methyl ester
• CTK0F8625
• methyl 3-((tert-butyldimethylsilyl)oxy)benzoate
• methyl 3-(N-tert-butyl)aminopropion
• methyl 3-(t-butyldimethylsiloxy)benzoate
• methyl 3-(tert-butyldimethylsilyloxy)benzoate
• methyl m-(tert-butyldimethylsilyloxy)benzoate
• SCHEMBL420456
• Methyl 3-(N-tert-butyl)aminopropionate
• DTXSID801258822
• N-(1,1-Dimethylethyl)-I(2)-alanine methyl ester
• EN300-865999
• STL412087
• methyl N-tert-butyl-beta-alaninate
• 21539-55-9
• AKOS005188308
• DA-43254

• MDL： MFCD01475840
• Inchi： 1S/C8H17NO2/c1-8(2,3)9-6-5-7(10)11-4/h9H,5-6H2,1-4H3
• InChI Key： CIBNTQBXUHZSEB-UHFFFAOYSA-N
• SMILES： O(C)C(CCNC(C)(C)C)=O

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 38.3Ų

Methyl 3-(tert-butylamino)propanoate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on Methyl 3-(tert-butylamino)propanoate

Methyl 3-(tert-butylamino)propanoate: A Comprehensive Overview

Methyl 3-(tert-butylamino)propanoate is a chemical compound with the CAS registry number 21539-55-9. It belongs to the class of organic compounds known as esters, specifically featuring a methyl group and a tert-butylamino functional group. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, biotechnology, and chemical synthesis.

The structure of Methyl 3-(tert-butylamino)propanoate comprises a methyl ester moiety attached to a propane backbone, with a tert-butylamino group at the third carbon position. This unique combination of functional groups renders the compound highly versatile and valuable in various scientific and industrial contexts.

In the realm of chemical synthesis, Methyl 3-(tert-butylamino)propanoate serves as a valuable intermediate for the preparation of more complex molecules. Its tert-butylamino group provides steric protection, making it an ideal candidate for use in peptide synthesis and other reactions where spatial hindrance is desirable. Furthermore, its methyl ester functionality can be readily modified through hydrolysis or other transformations to yield diverse products.

Recent studies have highlighted the potential of Methyl 3-(tert-butylamino)propanoate in the field of drug delivery systems. The compound's amino group can be functionalized to enhance solubility, stability, and bioavailability of therapeutic agents. For instance, it has been explored as a precursor for designing biodegradable polymers that can encapsulate drugs and release them in a controlled manner.

Another promising application of Methyl 3-(tert-butylamino)propanoate lies in its role as a building block for bioactive molecules. The tert-butyl group imparted by the compound offers excellent hydrophobicity, which is advantageous in creating drugs with improved pharmacokinetics. Researchers have utilized this compound to synthesize analogs of natural products, such as alkaloids and lipopeptides, which exhibit potent biological activities.

Advances in analytical techniques have enabled a deeper understanding of the properties of Methyl 3-(tert-butylamino)propanoate. For instance, spectroscopic methods like NMR and IR have been employed to elucidate its structure and confirm its purity. Additionally, chromatographic techniques such as HPLC have proven invaluable in quantifying the compound in various matrices.

Recent investigations have also focused on the environmental impact of Methyl 3-(tert-butylamino)propanoate. Studies have explored its biodegradability and toxicity profile to assess its suitability for large-scale applications. These findings underscore the importance of considering ecological factors in the development and deployment of chemical compounds.

In conclusion, Methyl 3-(tert-butylamino)propanoate stands out as a multifaceted compound with extensive potential in pharmaceuticals, biotechnology, and beyond. Its unique structural features and versatile reactivity make it an invaluable tool for scientists and researchers. As research continues to uncover new applications and properties of this compound, its role in advancing the frontiers of science and medicine is set to grow even further.